Cas no 1599113-93-5 (1-methyl-3-(pentan-2-yl)-4-(propan-2-yl)-1H-pyrazol-5-amine)

• Product Name: 1-methyl-3-(pentan-2-yl)-4-(propan-2-yl)-1H-pyrazol-5-amine
• CAS No: 1599113-93-5
• MF: C₁₂H₂₃N₃
• MW: 209.331122636795
• CID: 6039761
• PubChem ID: 116228270
• Update Time: 2025-05-25

1-methyl-3-(pentan-2-yl)-4-(propan-2-yl)-1H-pyrazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 1-methyl-3-(pentan-2-yl)-4-(propan-2-yl)-1H-pyrazol-5-amine
• 1599113-93-5
• EN300-1148672

• Inchi： 1S/C12H23N3/c1-6-7-9(4)11-10(8(2)3)12(13)15(5)14-11/h8-9H,6-7,13H2,1-5H3
• InChI Key： SRRDDLMQZQFONM-UHFFFAOYSA-N
• SMILES： N1(C)C(=C(C(C)C)C(C(C)CCC)=N1)N

Computed Properties

• Exact Mass: 209.189197746g/mol
• Monoisotopic Mass: 209.189197746g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 43.8Ų

Additional information on 1-methyl-3-(pentan-2-yl)-4-(propan-2-yl)-1H-pyrazol-5-amine

Research Brief on 1-methyl-3-(pentan-2-yl)-4-(propan-2-yl)-1H-pyrazol-5-amine (CAS: 1599113-93-5)

1-methyl-3-(pentan-2-yl)-4-(propan-2-yl)-1H-pyrazol-5-amine (CAS: 1599113-93-5) is a pyrazole derivative that has recently garnered attention in the field of chemical biology and medicinal chemistry due to its potential pharmacological properties. This compound, characterized by its unique structural features, has been the subject of several studies aimed at exploring its biological activity and therapeutic applications. The following research brief synthesizes the latest findings related to this compound, focusing on its synthesis, mechanism of action, and potential applications in drug discovery.

Recent studies have highlighted the synthetic pathways for 1-methyl-3-(pentan-2-yl)-4-(propan-2-yl)-1H-pyrazol-5-amine, emphasizing its efficient production through multi-step organic reactions involving condensation and cyclization processes. The compound's structural elucidation has been confirmed via spectroscopic techniques such as NMR and mass spectrometry, ensuring its purity and stability for further biological evaluation. Researchers have also investigated its physicochemical properties, including solubility and lipophilicity, which are critical for its pharmacokinetic profile.

In terms of biological activity, preliminary in vitro studies suggest that 1-methyl-3-(pentan-2-yl)-4-(propan-2-yl)-1H-pyrazol-5-amine exhibits moderate inhibitory effects on specific enzyme targets, such as cyclooxygenase-2 (COX-2) and phosphodiesterase-4 (PDE4). These findings indicate its potential as a lead compound for developing anti-inflammatory and neuroprotective agents. Additionally, molecular docking simulations have revealed its binding affinity towards these enzymes, providing insights into its mechanism of action at the atomic level.

Further investigations into the compound's in vivo efficacy are currently underway, with animal models being employed to assess its therapeutic potential and safety profile. Early results suggest favorable bioavailability and low toxicity, making it a promising candidate for preclinical development. However, more comprehensive studies are required to fully elucidate its pharmacodynamics and optimize its structure for enhanced activity and selectivity.

In conclusion, 1-methyl-3-(pentan-2-yl)-4-(propan-2-yl)-1H-pyrazol-5-amine represents a novel chemical entity with significant potential in drug discovery. Its unique structural attributes and preliminary biological activities warrant further exploration, particularly in the context of inflammatory and neurological disorders. Continued research efforts will be essential to translate these findings into clinically relevant therapeutics.